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Abstract

This technical guide provides an in-depth overview of Diethyl chlorothiophosphate (CAS
2524-04-1), an organophosphorus compound of significant interest in various chemical and
biological fields. This document consolidates essential information on its physicochemical
properties, synthesis, toxicological profile, and primary applications. Detailed experimental
methodologies for its utilization in organic synthesis and its mechanism of action as a
cholinesterase inhibitor are presented. All quantitative data are summarized in structured tables
for ease of reference, and key processes are visualized through diagrams to facilitate a
comprehensive understanding for researchers, scientists, and professionals in drug
development.

Introduction

Diethyl chlorothiophosphate, with the chemical formula C4sH10CIO2PS, is a colorless to light
yellow liquid characterized by a distinct odor.[1][2] It is a key intermediate in the chemical
industry, primarily utilized in the synthesis of a wide range of organophosphate pesticides, most
notably Chlorpyrifos and Flupyrazofos.[1][3] Its utility also extends to applications as an
additive in oils and gasoline and as a flame retardant.[1][4] The biological activity of Diethyl
chlorothiophosphate is predominantly defined by its toxicity, functioning as a potent inhibitor
of acetylcholinesterase, an enzyme critical for nerve function.[5] This guide aims to provide a
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detailed technical resource on Diethyl chlorothiophosphate, covering its fundamental

properties, synthesis, biological mechanism, and practical applications.

Physicochemical and Toxicological Properties

A thorough understanding of the physicochemical and toxicological properties of Diethyl

chlorothiophosphate is paramount for its safe handling and effective application in research

and industrial settings.

Physicochemical Data

The key physicochemical properties of Diethyl chlorothiophosphate are summarized in the

table below.

Property Value Reference

Molecular Formula C4H10CIO2PS [6]

Molecular Weight 188.61 g/mol [71[8]

CAS Number 2524-04-1 [8]
Colorless to light yellow or

Appearance amber liquid with a [11121[3]
disagreeable odor.

Melting Point -75 °C [1][4]

Boiling Point 96 °C; 50 -52 °C /1 mmHg [41[8]

Density 1.2 g/mL at 25 °C [1114]

Vapor Pressure 1.4 mm Hg at 50 °C [1]14]

Refractive Index

n20/D 1.472

[1]i4]8]

Water Solubility

Insoluble, hydrolyzes in water.

[1]14]

Solubility in Other Solvents

Soluble in most organic

solvents.

[1]14]

Flash Point

>230 °F (>110 °C)

[1]14]
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Toxicological Data

Diethyl chlorothiophosphate is classified as a highly toxic compound. Its primary mechanism
of toxicity is the inhibition of acetylcholinesterase.[5] The acute toxicity data is presented in the
following table.

Route of Exposure Species Value Reference
Oral LD50 Rat 1340 mg/kg [1]

Oral LD50 Mouse 800 mg/kg [9]

Oral LD50 Rabbit 900 mg/kg [9]
Inhalation LC50 Rat 20 ppm/4H [9][10]
Inhalation LC50 Mouse 725 mg/m3/2H [9]

Dermal LDLo Rabbit 200 mg/kg [10]

Health Hazards:

Inhalation: May be fatal if inhaled. Causes chemical burns to the respiratory tract.[9]

Skin Contact: Harmful if absorbed through the skin. Causes skin burns.[9]

Eye Contact: Causes severe eye burns.[9]

Ingestion: Harmful if swallowed.[9]

Synthesis and Experimental Protocols

Diethyl chlorothiophosphate is a crucial intermediate in the synthesis of various
organophosphorus compounds.

General Synthesis of Diethyl chlorothiophosphate

A common method for the preparation of O,O-diethyl chlorothiophosphate involves a multi-
step process. Initially, phosphorus pentasulfide is reacted with absolute ethyl alcohol to
produce O,O-diethyl dithiophosphate. This intermediate is then reacted with a specific quantity
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of chlorine gas. A catalyst is subsequently added to facilitate a post-chlorination reaction,
yielding the crude Diethyl chlorothiophosphate product. The final high-purity product is
obtained through distillation.[5]

Experimental Protocol: Synthesis of Chlorpyrifos from
Diethyl chlorothiophosphate

This protocol outlines a common laboratory-scale synthesis of the insecticide Chlorpyrifos,
demonstrating a key application of Diethyl chlorothiophosphate.

Materials:

3,5,6-trichloro-2-pyridinol (TCP)

0O,0O-diethyl chlorothiophosphate

A suitable base (e.g., sodium carbonate)

A suitable solvent (e.g., dimethylformamide)

Procedure:

Under basic conditions, 3,5,6-trichloro-2-pyridinol (TCP) is reacted with O,O-diethyl
phosphorochloridothioate in a solvent such as dimethylformamide.[11]

 In atypical procedure, 3,5,6-trichloropyridine-2-sodium alkoxide is prepared first and then
reacted with Diethyl chlorothiophosphate.[12][13]

e The reaction mixture is stirred at a controlled temperature (e.g., 42 °C, then raised to 58 °C)
for a specified duration to ensure the completion of the reaction.[12]

» The pH of the reaction is monitored and adjusted as necessary.[12]

e Upon completion, the product is isolated through extraction and purified by methods such as
distillation under reduced pressure to yield Chlorpyrifos.[12]
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Caption: Synthesis workflow for Chlorpyrifos from Diethyl chlorothiophosphate.

Mechanism of Action: Acetylcholinesterase
Inhibition
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The primary biological effect of Diethyl chlorothiophosphate and its derivatives, such as the
active metabolite of chlorpyrifos (chlorpyrifos-oxon), is the inhibition of the enzyme
acetylcholinesterase (AChE).[14][15] AChE is crucial for the termination of nerve impulses in
cholinergic synapses by hydrolyzing the neurotransmitter acetylcholine (ACh).[10][14]

The inhibition of AChE by organophosphates is an irreversible process. The phosphorus atom
of the inhibitor forms a stable covalent bond with the serine residue in the active site of the
enzyme.[16] This phosphorylation inactivates the enzyme, leading to an accumulation of
acetylcholine in the synaptic cleft.[14] The excess acetylcholine results in continuous
stimulation of postsynaptic receptors, leading to hyperstimulation of the nervous system and
ultimately causing the toxic effects observed in insects and other organisms.[14][17]
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Caption: Acetylcholinesterase inhibition by Diethyl chlorothiophosphate.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b041372?utm_src=pdf-body-img
https://www.benchchem.com/product/b041372?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Analytical Methods

The analysis of Diethyl chlorothiophosphate is typically performed using chromatographic
techniques coupled with sensitive detectors.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of Diethyl
chlorothiophosphate. The compound is volatile and can be readily analyzed by GC. A mass
spectrometer detector provides high selectivity and allows for structural confirmation.[18]

Typical GC-MS Protocol Outline:

Sample Preparation: The sample containing Diethyl chlorothiophosphate is dissolved in a
suitable organic solvent.

« Injection: A small volume of the prepared sample is injected into the GC.

o Separation: The sample is vaporized and carried by an inert gas through a capillary column.
The separation is based on the compound's boiling point and affinity for the stationary phase.

» Detection: As the compound elutes from the column, it enters the mass spectrometer, where
it is ionized and fragmented. The resulting mass spectrum is a unique fingerprint of the
molecule.

» Quantification: Quantification can be achieved by comparing the peak area of the analyte to
that of a known standard.

Spectroscopic Data

Spectroscopic data is essential for the structural elucidation and confirmation of Diethyl
chlorothiophosphate.

e 1H NMR (Proton Nuclear Magnetic Resonance): The *H NMR spectrum of Diethyl
chlorothiophosphate shows characteristic signals for the ethyl groups.[9]

e Mass Spectrometry (MS): The mass spectrum provides information about the molecular
weight and fragmentation pattern of the molecule, aiding in its identification.[9]
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Safety, Handling, and Disposal

Due to its high toxicity and corrosive nature, strict safety precautions must be observed when
handling Diethyl chlorothiophosphate.

e Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and
eye/face protection. A NIOSH/MSHA-approved respirator should be used if there is a risk of
inhalation.[9]

» Handling: Use only in a chemical fume hood. Avoid contact with skin, eyes, and clothing. Do
not breathe vapor or mist.[9]

» Storage: Store in a cool, dry, well-ventilated area away from sources of ignition. Keep the
container tightly closed. Store in a corrosives area.[9]

» Spills: In case of a spill, absorb the material with an inert substance (e.g., vermiculite, sand)
and place it in a suitable container for disposal.[9]

» Disposal: Dispose of waste in accordance with local, state, and federal regulations. This
compound may be classified as a hazardous waste.[9]

Conclusion

Diethyl chlorothiophosphate (CAS 2524-04-1) is a chemical intermediate with significant
industrial importance, particularly in the agrochemical sector. Its utility is, however, paralleled by
its high toxicity, which necessitates stringent safety protocols during its handling and use. This
technical guide has provided a comprehensive overview of its properties, synthesis,
mechanism of action, and analytical methods to serve as a valuable resource for professionals
in research and development. A deep understanding of this compound's chemistry and
toxicology is essential for its responsible application and for the development of safer and more
effective chemical products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b041372#diethyl-chlorothiophosphate-cas-number-
2524-04-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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